Cas no 1565448-47-6 (5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1565448-47-6
• MF: C₇H₁₂ClN₃O₃S
• MW: 253.706479072571
• CID: 5296000
• PubChem ID: 104019683
• Update Time: 2025-10-28

5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1565448-47-6
• 5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride
• EN300-782710

• Inchi： 1S/C7H12ClN3O3S/c1-3-4-11-6(5-14-2)9-10-7(11)15(8,12)13/h3-5H2,1-2H3
• InChI Key： LBNCAOXITIPXEE-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(COC)N1CCC)(=O)=O

Computed Properties

• Exact Mass: 253.0287901g/mol
• Monoisotopic Mass: 253.0287901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.5Ų

Additional information on 5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride

Research Brief on 5-(Methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS: 1565448-47-6)

The compound 5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS: 1565448-47-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of 5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride as a versatile intermediate in the synthesis of sulfonamide derivatives. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The presence of the sulfonyl chloride moiety in this compound makes it particularly reactive, enabling facile conjugation with various nucleophiles such as amines and alcohols.

One of the key advancements in the application of this compound is its use in the development of targeted covalent inhibitors. Covalent inhibitors have gained prominence in drug discovery due to their ability to form irreversible or reversible bonds with target proteins, leading to prolonged pharmacological effects. Researchers have successfully utilized 5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride to modify specific amino acid residues in enzymes, thereby modulating their activity. For instance, a recent study demonstrated its efficacy in inhibiting cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

In addition to its role in covalent inhibition, this compound has also been explored as a building block for the synthesis of heterocyclic scaffolds. Heterocycles are ubiquitous in pharmaceuticals, and the triazole ring in 5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride offers a robust platform for further functionalization. Recent synthetic methodologies have leveraged its reactivity to construct complex molecular architectures with enhanced bioactivity and selectivity.

Despite its promising applications, challenges remain in the handling and storage of 5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride due to its sensitivity to moisture and tendency to hydrolyze. Researchers have proposed innovative strategies, such as the use of anhydrous conditions and stabilizing additives, to mitigate these issues and improve the compound's shelf life.

Looking ahead, the continued exploration of 5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride is expected to yield novel therapeutic agents and expand its utility in chemical biology. Future research directions may include the development of more stable analogs, optimization of synthetic routes, and in-depth mechanistic studies to elucidate its interactions with biological targets.